Cas no 1804190-46-2 (5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide)

• Product Name: 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide
• CAS No: 1804190-46-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4818891
• Update Time: 2025-05-22

5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H8N2O3/c10-8(13)9-11-6-3-5(4-12)1-2-7(6)14-9/h1-3,12H,4H2,(H2,10,13)
• InChI Key： YXNRCPQFMVYBKW-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=C(CO)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.1
• Topological Polar Surface Area: 89.4

Additional information on 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide

Comprehensive Overview of 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1804190-46-2)

5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide, with the CAS number 1804190-46-2, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzoxazole family, known for its diverse biological activities and applications in drug discovery. The presence of both hydroxymethyl and carboxamide functional groups enhances its reactivity and potential utility in medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and neurology.

In recent years, the demand for benzoxazole derivatives has surged due to their pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer effects. The compound 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide is no exception, with studies highlighting its potential as a kinase inhibitor or enzyme modulator. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. Additionally, its solubility and stability under physiological conditions further bolster its appeal for preclinical studies.

The synthesis of 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide typically involves multi-step organic reactions, including cyclization and functional group modification. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in small-molecule therapeutics, this compound aligns with the trend toward targeted therapy and personalized medicine. Its low toxicity profile in preliminary studies also positions it as a viable option for further investigation.

From an industrial perspective, CAS 1804190-46-2 is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies specializing in high-throughput screening. The compound's versatility extends to material science, where it serves as a precursor for fluorescent probes and organic electronic materials. As sustainability becomes a global priority, researchers are also exploring green chemistry approaches to synthesize this compound with minimal environmental impact.

Frequently asked questions about 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide include its mechanism of action, bioavailability, and potential side effects. While comprehensive clinical data is still limited, in vitro and in vivo studies suggest its efficacy in modulating specific cell signaling pathways. The compound's logP value and hydrogen bonding capacity are critical parameters for predicting its drug-likeness, a topic of keen interest in computational chemistry circles.

In summary, 5-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide (CAS 1804190-46-2) represents a compelling area of research at the intersection of organic chemistry and biomedical science. Its multifaceted applications, coupled with the growing emphasis on precision medicine, ensure its relevance in both academic and industrial settings. Future studies will likely focus on optimizing its synthetic routes and expanding its therapeutic potential, solidifying its place in the next generation of bioactive compounds.